Cas no 399-87-1 (methyl 3-fluoro-2-oxopropanoate)

methyl 3-fluoro-2-oxopropanoate structure
399-87-1 structure
Product Name:methyl 3-fluoro-2-oxopropanoate
CAS No:399-87-1
MF:C4H5FO3
MW:120.079105138779
CID:1511862
PubChem ID:120230
Update Time:2025-04-21

methyl 3-fluoro-2-oxopropanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-fluoro-2-oxopropanoate
    • Pyruvic acid, 3-fluoro-, methyl ester
    • BRN 1753990
    • Methyl 3-fluoropyruvate
    • SCHEMBL5176344
    • 399-87-1
    • DTXSID90192948
    • Inchi: 1S/C4H5FO3/c1-8-4(7)3(6)2-5/h2H2,1H3
    • InChI Key: IZJWUPAJEFJGHC-UHFFFAOYSA-N
    • SMILES: FCC(C(=O)OC)=O

Computed Properties

  • Exact Mass: 120.02225
  • Monoisotopic Mass: 120.02227218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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